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Compound of Interest

Compound Name: 2-Ethylacrylonitrile

Cat. No.: B154658 Get Quote

This guide provides essential safety information, troubleshooting advice, and frequently asked

questions for researchers, scientists, and drug development professionals working with 2-
Ethylacrylonitrile. Adherence to these guidelines is critical to ensure personal safety and

environmental protection during experimentation.
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Issue Potential Cause Recommended Action

Pungent, irritating odor

detected in the lab.

Improper storage, leaking

container, or small spill.

1. Evacuate Immediate Area: If

the odor is strong, evacuate

the immediate vicinity. 2.

Assess Ventilation: Ensure

laboratory ventilation (fume

hood) is functioning correctly.

3. Inspect Containers: Check

all containers of 2-

Ethylacrylonitrile for leaks or

improper sealing. 4. Spill

Check: Visually inspect the

work area for any spills. If a

spill is found, follow the spill

cleanup procedures outlined

below. 5. Review Storage:

Confirm that the chemical is

stored in a cool, dry, well-

ventilated area away from

incompatible substances.[1][2]

[3][4]

Skin or eye irritation after

handling the chemical.

Inadequate Personal

Protective Equipment (PPE) or

accidental exposure.

1. Immediate

Decontamination: For skin

contact, immediately wash the

affected area with soap and

plenty of water for at least 15

minutes. For eye contact, flush

with copious amounts of water

for at least 15 minutes, holding

the eyelids open.[2][5] 2.

Remove Contaminated

Clothing: Immediately remove

any contaminated clothing.[1]

[2] 3. Seek Medical Attention:

In all cases of exposure, seek

immediate medical attention.
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[2][6] 4. Review PPE Usage:

Re-evaluate the PPE being

used. Ensure gloves are of the

appropriate material and are

changed regularly, and that

safety goggles or a face shield

are always worn.

Discoloration or polymerization

of the stored chemical.

Exposure to light, heat, or

contaminants. Depletion of

inhibitor.

1. Do Not Use: Do not use the

chemical if it appears

discolored or shows signs of

polymerization. 2. Check

Storage Conditions: Verify that

the chemical is stored away

from light and heat sources.[7]

3. Check Inhibitor Levels: If

possible and you are equipped

to do so safely, check the

inhibitor concentration. 4.

Dispose of as Hazardous

Waste: Dispose of the

compromised chemical as

hazardous waste according to

the guidelines below.

Visible vapors or "fuming" from

the container.

The chemical is at or above its

boiling point, or there is a

significant spill.

1. Evacuate the Laboratory:

This is a high-hazard situation.

Evacuate the laboratory

immediately and alert others.

2. Contact Emergency

Services: Contact your

institution's emergency

services or hazardous

materials team. 3. Do Not

Attempt to Clean Up: Do not

attempt to clean up a large

spill or fuming chemical without

proper training and equipment.
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Frequently Asked Questions (FAQs)
Q1: What are the primary hazards of 2-Ethylacrylonitrile?

A1: 2-Ethylacrylonitrile is a flammable liquid and vapor.[1][8] It is harmful if swallowed, in

contact with skin, or inhaled.[1][8] It can cause skin and serious eye irritation, and may cause

an allergic skin reaction and respiratory irritation.[1][8]

Q2: What Personal Protective Equipment (PPE) is required when handling 2-
Ethylacrylonitrile?

A2: At a minimum, you should wear chemical-resistant gloves (e.g., butyl rubber or neoprene),

safety goggles and a face shield, and a lab coat.[4] All work should be conducted in a well-

ventilated laboratory fume hood.[1] For situations with a higher risk of exposure, such as

cleaning up a large spill, a higher level of respiratory protection may be necessary.

Q3: How should I store 2-Ethylacrylonitrile?

A3: Store 2-Ethylacrylonitrile in a tightly closed container in a cool, dry, and well-ventilated

area.[1][3][4] Keep it away from heat, sparks, open flames, and other ignition sources.[1][3][4] It

should also be protected from light.[7] It is incompatible with strong acids, strong bases,

oxidizing agents, and amines.[5][7]

Q4: What should I do in case of a small spill of 2-Ethylacrylonitrile?

A4: For a small spill (less than 100 mL) that you are trained to handle:

Alert others in the area.

Ensure you are wearing appropriate PPE, including respiratory protection if necessary.

Remove all ignition sources.

Cover the spill with an inert absorbent material like sand, earth, or vermiculite. Do not use

combustible materials like paper towels.

Collect the absorbed material using non-sparking tools and place it in a sealed, labeled

container for hazardous waste disposal.
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Clean the spill area with soap and water.

Dispose of all contaminated materials as hazardous waste.

Q5: How do I dispose of 2-Ethylacrylonitrile waste?

A5: 2-Ethylacrylonitrile waste is considered hazardous waste.[9] All waste, including empty

containers, contaminated absorbent materials, and used PPE, must be collected in a

designated, properly labeled, and sealed container.[9] The container should be clearly marked

as "Hazardous Waste" and include the chemical name.[9] Follow your institution's and local

regulations for hazardous waste pickup and disposal.[9][10][11][12] Do not dispose of 2-
Ethylacrylonitrile down the drain.[9]

Q6: Can I neutralize 2-Ethylacrylonitrile waste myself?

A6: In-lab neutralization of 2-Ethylacrylonitrile is not recommended due to its reactivity and

the potential for hazardous reactions.[7] All waste should be disposed of through your

institution's hazardous waste management program.

Quantitative Data Summary
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Property Value Source

Chemical Formula C₅H₇N PubChem[8]

Molecular Weight 81.12 g/mol PubChem[8]

Appearance Colorless to pale yellow liquid -

Boiling Point

Not specified for 2-

Ethylacrylonitrile. (Acrylonitrile:

77°C)

(Acrylonitrile: Sigma-Aldrich[1])

Flash Point

Not specified for 2-

Ethylacrylonitrile. (Acrylonitrile:

-0.2°C / 31.6°F)

(Acrylonitrile: Thermo Fisher

Scientific[5])

Solubility
Soluble in water and most

common organic solvents.
(Acrylonitrile: DCCEEW[13])

Permissible Exposure Limit

(PEL) - OSHA

Not established for 2-

Ethylacrylonitrile. (Acrylonitrile:

2 ppm TWA, 10 ppm STEL)

(Acrylonitrile: OSHA[14][15])

Recommended Exposure Limit

(REL) - NIOSH

Not established for 2-

Ethylacrylonitrile. (Acrylonitrile:

1 ppm TWA, 10 ppm STEL)

(Acrylonitrile: NIOSH[14])

Threshold Limit Value (TLV) -

ACGIH

Not established for 2-

Ethylacrylonitrile. (Acrylonitrile:

2 ppm TWA)

(Acrylonitrile: ACGIH[14])

Note: TWA (Time-Weighted Average) is the average exposure over an 8-hour workday. STEL

(Short-Term Exposure Limit) is a 15-minute TWA that should not be exceeded at any time

during a workday.

Experimental Protocol: Free Radical Polymerization
of 2-Ethylacrylonitrile (Hypothetical)
This protocol is a hypothetical example and should be adapted and reviewed by qualified

personnel before implementation. A thorough risk assessment must be conducted prior to
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starting any new experimental work.

Objective: To synthesize poly(2-ethylacrylonitrile) via free radical polymerization.

Materials:

2-Ethylacrylonitrile (inhibitor removed)

Azobisisobutyronitrile (AIBN) (initiator)

Toluene (solvent)

Methanol (non-solvent for precipitation)

Nitrogen gas supply

Schlenk flask and line

Magnetic stirrer and stir bar

Heating mantle with temperature controller

Condenser

Beakers, graduated cylinders, and other standard laboratory glassware

Procedure:

Inhibitor Removal: Before the experiment, pass the 2-Ethylacrylonitrile monomer through a

column of activated basic alumina to remove the inhibitor.

Setup: Assemble a Schlenk flask with a magnetic stir bar and a condenser under a nitrogen

atmosphere.

Reagent Addition: In the fume hood, add the purified 2-Ethylacrylonitrile and toluene to the

Schlenk flask.

Degassing: Degas the solution by bubbling nitrogen through it for 30 minutes to remove any

dissolved oxygen, which can inhibit the polymerization.
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Initiator Addition: Add the AIBN initiator to the reaction mixture under a positive flow of

nitrogen.

Polymerization: Heat the reaction mixture to 60-70°C with constant stirring. The reaction time

will vary depending on the desired molecular weight and conversion.

Precipitation: After the desired reaction time, cool the flask to room temperature. Slowly pour

the viscous polymer solution into a beaker of methanol while stirring. The polymer will

precipitate as a white solid.

Isolation: Collect the polymer by filtration, wash it with fresh methanol, and dry it in a vacuum

oven at a low temperature (e.g., 40°C) until a constant weight is achieved.

Waste Disposal:

Collect all liquid waste, including the filtrate from the precipitation and washing steps, in a

designated hazardous waste container for halogenated and non-halogenated organic

solvents.

Dispose of any unreacted monomer and contaminated materials (gloves, alumina, etc.) in

the solid hazardous waste container.

Label all waste containers appropriately.

Visualizations
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Diagram 1: 2-Ethylacrylonitrile Spill Response

Spill Occurs

Evacuate Immediate Area & Alert Others

Assess Spill Size & Hazard

Small Spill (<100mL)?

Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

Yes

Large Spill (>100mL) or Unknown

No

Eliminate Ignition Sources

Contain Spill with Absorbent

Collect Waste with Non-Sparking Tools

Clean Area with Soap & Water

Dispose of all materials as Hazardous Waste

Evacuate Lab & Call Emergency Services
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Diagram 2: 2-Ethylacrylonitrile Waste Disposal

Generate 2-Ethylacrylonitrile Waste

What is the waste type?

Liquid Waste
(Unused monomer, reaction mixtures, solvent washes)

Liquid

Solid Waste
(Contaminated gloves, paper towels, absorbent)

Solid

Sharps
(Contaminated needles, broken glass)

Sharps

Collect in a designated, sealed,
and labeled hazardous waste container for liquids.

Collect in a designated, sealed,
and labeled hazardous waste container for solids.

Collect in a puncture-resistant,
-labeled sharps container.

Store waste in a designated satellite accumulation area.

Arrange for pickup by the
 astitutional Environmental Health & Safety department.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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